2-benzamido-N,4,5-trimethylthiophene-3-carboxamide

• IUPAC Name: 2-benzamido-N,4,5-trimethylthiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-9-10(2)20-15(12(9)14(19)16-3)17-13(18)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,16,19)(H,17,18)
• InChI Key: LWECYYGUCYUMRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NC)NC(=O)C2=CC=CC=C2)C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

2-benzamido-N,4,5-trimethylthiophene-3-carboxamide, also known as BTTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BTTC is a heterocyclic compound with a thiophene ring and an amide group attached to it. This compound has been synthesized using various methods and has shown promising results in research applications.

Scientific Research Applications

Polymer Synthesis and Applications

• Dendritic Polyamides : Research has demonstrated the synthesis of dendritic polyamides with a high degree of branching and narrow polydispersity, using a one-pot procedure. These materials are characterized by their molecular weight and branching degrees, providing insights into their potential application in advanced material science (Yamakawa et al., 1999).

• Azomethine Derivatives : Studies have shown the synthesis and analysis of biologically active azomethine derivatives, with potential applications in medical chemistry and pharmaceutical science. This work underscores the significance of optimizing synthesis methods and analyzing the structure-activity relationship for drug development (Chiriapkin et al., 2021).

Chemical Analysis and Characterization

• Soluble Polymides : Research into the synthesis and characterization of soluble polyimides from related compounds has shown the potential for creating materials with high thermal stability and solubility in organic solvents. This research contributes to the development of new materials with specific thermal and chemical resistance properties (Imai et al., 1984).

• Antipathogenic Activity : Investigations into new thiourea derivatives have explored their antipathogenic activity, indicating the potential for developing novel antimicrobial agents. This research highlights the importance of chemical modifications to enhance biological activity against specific pathogens (Limban et al., 2011).

Advanced Material Development

• Rigid-Rod Polyamides and Polyimides : Studies on the synthesis of rigid-rod polyamides and polyimides from related compounds have demonstrated the potential for creating materials with excellent thermooxidative stability. These materials could be pivotal in developing high-performance polymers for various industrial applications (Spiliopoulos et al., 1998).